Cas no 1000540-75-9 (2-(Cyanomethyl)-4-fluorobenzonitrile)

• Product Name: 2-(Cyanomethyl)-4-fluorobenzonitrile
• CAS No: 1000540-75-9
• MF: C₉H₅FN₂
• MW: 160.14780497551
• CID: 1082151
• PubChem ID: 46835474
• Update Time: 2025-04-20

2-(Cyanomethyl)-4-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Cyanomethyl)-4-fluorobenzonitrile
• 2-cyano-5-fluorobenzyl cyanide
• 1000540-75-9
• SCHEMBL22904292
• AKOS006312820
• 2-CYANO-5-FLUOROPHENYLACETONITRILE

• Inchi： 1S/C9H5FN2/c10-9-2-1-8(6-12)7(5-9)3-4-11/h1-2,5H,3H2
• InChI Key： FUUGZMFWMWFOJA-UHFFFAOYSA-N
• SMILES： FC1C=CC(C#N)=C(C=1)CC#N

Computed Properties

• Exact Mass: 160.043676g/mol
• Monoisotopic Mass: 160.043676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 160.15g/mol
• XLogP3: 1.4
• Topological Polar Surface Area: 47.6Ų